Cas no 650622-15-4 (1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl-)

• Product Name: 1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl-
• CAS No: 650622-15-4
• MF: C₁₂H₁₆O₈
• MW: 288.250644683838
• CID: 408597
• PubChem ID: 20449000
• Update Time: 2025-04-19

1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Cyclohexanetetracarboxylic acid, 3,6-dimethyl-
• 3,6-dimethylcyclohexane-1,2,4,5-tetracarboxylic acid
• 650622-15-4
• DTXSID50607301
• SCHEMBL11049187

• Inchi： 1S/C12H16O8/c1-3-5(9(13)14)7(11(17)18)4(2)8(12(19)20)6(3)10(15)16/h3-8H,1-2H3,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
• InChI Key： KCJZRMCALPKDJU-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)C(C)C(C(=O)O)C(C(=O)O)C1C)=O

Computed Properties

• Exact Mass: 288.08448
• Monoisotopic Mass: 288.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.2